N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C16H22N6OS/c1-21(2)15-18-13(10-17-14(23)12-6-9-24-11-12)19-16(20-15)22-7-4-3-5-8-22/h6,9,11H,3-5,7-8,10H2,1-2H3,(H,17,23)
• InChI Key: NYWRWSIHMFMCQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCCC2)CNC(=O)C3=CSC=C3
• Molecular Formula: C16H22N6OS
• Molecular Weight: 346.5 g/mol

Description

N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C16H22N6OS and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Drug Development

• Antimicrobial Agents : A novel series of thiazolidinone derivatives, including compounds with triazine and piperazine moieties, have been synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi. These compounds exhibit promising antimicrobial properties, making them potential candidates for the development of new antimicrobial drugs (Patel, Patel, Kumari, & Patel, 2012).

• Antiallergy Activity : Derivatives of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides were synthesized and evaluated for their antiallergy activity. Although they showed activity in the passive foot anaphylaxis assay, indicating potential as antiallergy agents, no activity was noted in the guinea pig anaphylaxis assay. This highlights the nuanced nature of drug activity and the importance of comprehensive testing (Walsh, Green, Franzyshen, Nolan, & Yanni, 1990).

Synthesis and Chemical Properties

• Synthesis of Novel Compounds : Research has focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products as potential anti-inflammatory and analgesic agents. These compounds, which include triazine structures, have been evaluated for their COX inhibition and analgesic and anti-inflammatory activities, demonstrating the versatility of triazine derivatives in medicinal chemistry applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Interactions and Pharmacological Studies

• Cannabinoid Receptor Interactions : The molecular interactions of cannabinoid receptor antagonists have been explored, providing insights into the structural requirements for binding to the CB1 cannabinoid receptor. This research is crucial for the development of compounds targeting cannabinoid receptors, with potential applications in treating various medical conditions (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).